Cas no 1105982-57-7 (2-(Difluoromethyl)-6-(trifluoromethyl)pyridine-3-carboxylic acid)
1105982-57-7 structure
Product Name:2-(Difluoromethyl)-6-(trifluoromethyl)pyridine-3-carboxylic acid
CAS No:1105982-57-7
MF:C8H4F5NO2
MW:241.114879608154
CID:6223795
PubChem ID:19813999
Update Time:2024-01-14
2-(Difluoromethyl)-6-(trifluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1105982-57-7
- JBVMMJBOHJHTHF-UHFFFAOYSA-N
- EN300-6510352
- 2-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-carboxylic acid
- 2-(Difluoromethyl)-6-(trifluoromethyl)pyridine-3-carboxylic acid
-
- Inchi: 1S/C8H4F5NO2/c9-6(10)5-3(7(15)16)1-2-4(14-5)8(11,12)13/h1-2,6H,(H,15,16)
- InChI Key: JBVMMJBOHJHTHF-UHFFFAOYSA-N
- SMILES: FC(C1C(C(=O)O)=CC=C(C(F)(F)F)N=1)F
Computed Properties
- Exact Mass: 241.01621918g/mol
- Monoisotopic Mass: 241.01621918g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 50.2Ų
2-(Difluoromethyl)-6-(trifluoromethyl)pyridine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6510352-0.05g |
2-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-carboxylic acid |
1105982-57-7 | 0.05g |
$1657.0 | 2023-05-31 | ||
| Enamine | EN300-6510352-0.1g |
2-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-carboxylic acid |
1105982-57-7 | 0.1g |
$1735.0 | 2023-05-31 | ||
| Enamine | EN300-6510352-0.25g |
2-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-carboxylic acid |
1105982-57-7 | 0.25g |
$1814.0 | 2023-05-31 | ||
| Enamine | EN300-6510352-0.5g |
2-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-carboxylic acid |
1105982-57-7 | 0.5g |
$1893.0 | 2023-05-31 | ||
| Enamine | EN300-6510352-1.0g |
2-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-carboxylic acid |
1105982-57-7 | 1g |
$1971.0 | 2023-05-31 | ||
| Enamine | EN300-6510352-2.5g |
2-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-carboxylic acid |
1105982-57-7 | 2.5g |
$3865.0 | 2023-05-31 | ||
| Enamine | EN300-6510352-5.0g |
2-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-carboxylic acid |
1105982-57-7 | 5g |
$5719.0 | 2023-05-31 | ||
| Enamine | EN300-6510352-10.0g |
2-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-carboxylic acid |
1105982-57-7 | 10g |
$8480.0 | 2023-05-31 |
2-(Difluoromethyl)-6-(trifluoromethyl)pyridine-3-carboxylic acid Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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